2-[Tert-butyl(methyl)amino]ethyl 3-methylbenzoate

• Molecular Formula: C15H23NO2
• Molecular Weight: 249.35 g/mol
• IUPAC Name: 2-[tert-butyl(methyl)amino]ethyl 3-methylbenzoate
• InChI: InChI=1S/C15H23NO2/c1-12-7-6-8-13(11-12)14(17)18-10-9-16(5)15(2,3)4/h6-8,11H,9-10H2,1-5H3
• InChI Key: HTNVIYLHQOAGFT-UHFFFAOYSA-N
• SMILES: CC1=CC=CC(=C1)C(=O)OCCN(C)C(C)(C)C
• Canonical SMILES: CC1=CC(=CC=C1)C(=O)OCCN(C)C(C)(C)C

Description

2-[Tert-butyl(methyl)amino]ethyl 3-methylbenzoate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a white crystalline powder that is commonly used in laboratory experiments as a reagent.

Mechanism of Action

The mechanism of action of 2-[Tert-butyl(methyl)amino]ethyl 3-methylbenzoate is not fully understood. However, it is known to interact with certain enzymes and receptors in the body. It has been shown to have an inhibitory effect on certain enzymes, which can lead to a decrease in the activity of certain biological processes.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to have an analgesic effect, which can be useful in the treatment of pain. It has also been shown to have an anti-inflammatory effect, which can be useful in the treatment of various inflammatory conditions. Additionally, it has been shown to have an effect on the central nervous system, which can lead to changes in behavior and mood.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[Tert-butyl(methyl)amino]ethyl 3-methylbenzoate in lab experiments is its versatility. It can be used in a wide range of experiments and can be easily synthesized. Additionally, it has a relatively low toxicity, which makes it safe to handle in the laboratory. However, one of the main limitations of using this compound is its cost. It is a relatively expensive compound, which can limit its use in certain experiments.

Future Directions

There are several future directions for the research of 2-[Tert-butyl(methyl)amino]ethyl 3-methylbenzoate. One area of research is the development of new drugs and medical treatments. This compound has shown promise in the treatment of pain and inflammation, and further research could lead to the development of new drugs that are more effective and have fewer side effects. Another area of research is the development of new materials. This compound has been used in the development of polymers and coatings, and further research could lead to the development of new materials with unique properties. Additionally, further research could be done to better understand the mechanism of action of this compound, which could lead to new insights into biological processes.

Synthesis Methods

The synthesis of 2-[Tert-butyl(methyl)amino]ethyl 3-methylbenzoate involves the reaction between 3-methylbenzoic acid and N-tert-butyl-N-methylglycine. The reaction is carried out in the presence of a catalyst and a solvent. The product is then purified using various techniques such as recrystallization and column chromatography.

Scientific Research Applications

2-[Tert-butyl(methyl)amino]ethyl 3-methylbenzoate has various scientific research applications. It is commonly used as a reagent in organic synthesis and as a building block in the synthesis of other compounds. It has also been used in the development of new drugs and medical treatments. Additionally, it has been used in the development of new materials such as polymers and coatings.